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Compound of Interest

Compound Name: 2-Methyl-8-quinolinyl 2-furoate

CAS No.: 419541-93-8

Cat. No.: B405300

Get Quote

Introduction: The "Cradle-to-Grave" Mandate
2-Methyl-8-quinolinyl 2-furoate is a specialized organic ester derived from 2-methyl-8-

quinolinol and 2-furoic acid. While often used as a synthesis intermediate or chelating ligand,

its quinoline backbone dictates its disposal pathway.

Unlike simple organic solvents, quinoline derivatives possess significant aquatic toxicity and

persistence potential. Therefore, "disposal" is not merely throwing the substance in a bin—it is

a chain of custody that begins at the moment of synthesis or purchase.

Core Directive: Treat this compound as a Hazardous Organic Waste (Toxic/Irritant). Under no

circumstances should it be disposed of via sanitary sewer (sink) or trash.[1]

Hazard Characterization & Pre-Disposal Assessment
Before handling the waste, you must characterize the stream. This compound combines the

reactivity of an ester with the toxicity profile of a nitrogen heterocycle.
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Property Value/Characteristic Disposal Implication

Chemical Structure Ester of 2-methyl-8-quinolinol

Susceptible to hydrolysis;

releases toxic quinoline moiety

upon breakdown.

Physical State Solid (typically)

Must be segregated from liquid

solvent waste unless already

dissolved.

Solubility
Low water solubility; Soluble in

organics

Do not attempt aqueous

neutralization.

Reactivity
Incompatible with Strong

Oxidizers, Strong Acids

Segregation Critical: Risk of

exothermic reaction or toxic

fume release.[2][3]

RCRA Status
Non-listed (likely), but

Characteristic

Classify as D001 (Ignitable, if

in solvent) or Toxic based on

constituents.

Critical Note: Do not confuse this compound with Methyl 2-furoate. The presence of the

quinoline ring significantly alters the toxicity profile, necessitating stricter containment than

simple furoate esters [1].

Waste Segregation & Compatibility Logic
Proper segregation prevents "unintended chemistry" in the waste drum.

The Segregation Protocol
Isolate from Oxidizers: Furoate moieties are electron-rich; quinolines are oxidizable. Mixing

with nitric acid or peroxides in a waste container can cause fire or explosion.
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Protect from Hydrolysis: Keep away from strong acids/bases. Hydrolysis releases 2-methyl-

8-quinolinol, which may have different acute toxicity or chelating properties than the parent

ester.

Light Sensitivity: Quinolines often degrade under UV light. Use Amber Glass or opaque

HDPE containers.

Diagram 1: Waste Stream Decision Matrix
This logic flow ensures the material ends up in the correct destruction pathway.
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Caption: Decision matrix for segregating 2-Methyl-8-quinolinyl 2-furoate based on physical

state and solvent carrier.

Step-by-Step Disposal Protocol
Phase A: Preparation (In the Lab)

PPE Requirements: Nitrile gloves (double-gloving recommended due to potential organic

solubility), lab coat, and safety glasses. Use a fume hood if handling fine powder to avoid

inhalation.

Container Selection:

Solids: Wide-mouth HDPE jar or amber glass jar.

Liquids: Standard solvent safety can (if compatible) or glass bottle with a vented cap.

Labeling:

Affix a "Hazardous Waste" tag immediately upon the first addition of waste.

Mandatory Fields:

Full Chemical Name: "2-Methyl-8-quinolinyl 2-furoate" (No abbreviations).

Hazards: Check "Toxic" and "Irritant".

Phase B: Accumulation (Satellite Area)
Secondary Containment: Place the waste container in a secondary tray (polypropylene)

capable of holding 110% of the container's volume.

Headspace: Leave at least 10% headspace in liquid containers to allow for thermal

expansion.

Closure: Keep the container hermetically sealed except when adding waste.

Phase C: Final Destruction (External)
Method: High-Temperature Incineration.
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Rationale: The quinoline ring is thermally stable. Standard chemical neutralization is

ineffective and potentially dangerous. Incineration at >1000°C ensures the complete

destruction of the nitrogen heterocycle into oxides of nitrogen (NOx), which are then

scrubbed [2].

Emergency Contingencies
Even with perfect protocol, accidents happen. Prepare for these scenarios.

Scenario Immediate Action Clean-up Protocol

Solid Spill Evacuate area of dust.

Dampen with inert solvent

(e.g., heptane) to suppress

dust, then sweep into a waste

jar. Do not use water (spreads

contamination).[4]

Skin Contact
Remove contaminated

clothing.[2][3][4][5]

Wash with soap and water for

15 minutes.[5] Quinoline

derivatives can absorb

transdermally.

Eye Contact Flush immediately.[2][3][4][5][6]

Use eyewash station for 15

minutes.[3] Seek medical

attention (ophthalmologist).

Diagram 2: The Disposal Lifecycle
This workflow visualizes the path from the bench to final destruction, emphasizing the chain of

custody.
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Caption: The "Cradle-to-Grave" lifecycle ensures regulatory compliance and environmental

protection.
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Regulatory Compliance (RCRA)
In the United States, this compound falls under 40 CFR 261 regulations.[3][7]

Waste Determination: Although not explicitly listed as a P or U waste, the generator (you) is

responsible for determining if it exhibits hazardous characteristics (Ignitability, Corrosivity,

Reactivity, Toxicity) [3].

Generator Status: Ensure your facility's accumulation limits (VSQG, SQG, or LQG) are not

exceeded by bulk disposal of old stock.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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